Cas no 1807067-23-7 (3-Chloromethyl-2-cyano-4-hydroxyphenylacetic acid)

• Product Name: 3-Chloromethyl-2-cyano-4-hydroxyphenylacetic acid
• CAS No: 1807067-23-7
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4981464
• Update Time: 2025-06-09

3-Chloromethyl-2-cyano-4-hydroxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-2-cyano-4-hydroxyphenylacetic acid

• Inchi： 1S/C10H8ClNO3/c11-4-7-8(5-12)6(3-10(14)15)1-2-9(7)13/h1-2,13H,3-4H2,(H,14,15)
• InChI Key： RFJBSZZNEXCYDE-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CC(CC(=O)O)=C1C#N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.1
• Topological Polar Surface Area: 81.3

Additional information on 3-Chloromethyl-2-cyano-4-hydroxyphenylacetic acid

Comprehensive Overview of 3-Chloromethyl-2-cyano-4-hydroxyphenylacetic acid (CAS No. 1807067-23-7): Properties, Applications, and Industry Insights

3-Chloromethyl-2-cyano-4-hydroxyphenylacetic acid (CAS No. 1807067-23-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This chloromethyl- and cyano-substituted phenylacetic acid derivative exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both hydroxyl and carboxylic acid functional groups allows for diverse chemical modifications, aligning with current trends in green chemistry and sustainable synthesis.

Recent studies highlight the compound’s potential in drug discovery, particularly in designing enzyme inhibitors and biologically active molecules. Its chloromethyl group enables facile nucleophilic substitutions, while the cyano moiety contributes to hydrogen bonding interactions—a feature increasingly explored in AI-driven molecular modeling. Researchers are investigating its role in optimizing ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a hot topic in computational chemistry forums.

From an industrial perspective, 3-Chloromethyl-2-cyano-4-hydroxyphenylacetic acid addresses the growing demand for high-purity intermediates in custom synthesis. Manufacturers emphasize its compatibility with flow chemistry systems, reducing waste generation—a key concern in ESG (Environmental, Social, and Governance)-focused production. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its stability under standard storage conditions, though precautions against moisture are recommended.

The compound’s structure-activity relationship (SAR) has sparked interest in patent literature, with applications ranging from crop protection agents to photoactive materials. Its hydroxyphenyl core resembles motifs found in natural antioxidants, prompting investigations into oxidative stress modulation—a trending subject in nutraceutical research. Regulatory databases classify it as non-hazardous under normal handling conditions, though standard laboratory protocols should be followed.

Emerging discussions in scientific communities explore its potential in metal-organic frameworks (MOFs) and catalysis, leveraging the acetic acid moiety for coordination chemistry. As precision synthesis gains traction, this compound’s role in multistep transformations continues to expand, with particular relevance to heterocyclic compound preparation—a frequent search term in chemical databases.

Quality control specifications for CAS No. 1807067-23-7 typically require ≥98% purity, verified by chromatographic methods. The chloromethyl functionality’s reactivity necessitates inert atmosphere handling during large-scale operations, reflecting broader industry shifts toward oxygen-sensitive synthesis protocols. Recent peer-reviewed publications describe its utility in constructing chiral auxiliaries, aligning with the pharmaceutical sector’s focus on enantioselective synthesis.

Environmental fate studies indicate that 3-Chloromethyl-2-cyano-4-hydroxyphenylacetic acid undergoes biodegradation under aerobic conditions, addressing green chemistry metrics increasingly prioritized by regulatory bodies. Its low bioaccumulation potential makes it suitable for industrial-scale applications without significant ecological concerns—a factor driving its adoption over traditional alternatives in EU REACH-compliant processes.

In analytical applications, the compound’s distinct UV absorption profile facilitates detection in complex matrices, supporting its use in method development for HPLC analysis. The cyano group’s infrared signature at ~2250 cm⁻¹ provides additional characterization capability, relevant to spectroscopy-focused research queries. Storage recommendations typically suggest 2-8°C under nitrogen for long-term stability.

Market analyses project growing demand for CAS No. 1807067-23-7 in Asia-Pacific research hubs, particularly for contract manufacturing of specialty chemicals. Its synthesis typically involves selective chlorination of precursor molecules, with yields optimized through DoE (Design of Experiments) approaches—a methodology frequently searched in process chemistry circles. The compound’s cost-performance ratio compares favorably against analogous arylacetic acid derivatives.

Future research directions may explore its electrochemical properties for energy storage applications or polymeric materials design. The hydroxyl group’s potential for click chemistry modifications positions this compound as a flexible building block in materials science—an area generating substantial academic citations. Standardized QC protocols and scale-up strategies continue to be refined in response to evolving industry best practices.